Cas no 18457-04-0 (Bis(trimethylsilyl) malonate)

• Product name: Bis(trimethylsilyl) malonate
• CAS No: 18457-04-0
• MF: C₉H₂₀O₄Si₂
• MW: 248.423705101013
• MDL: MFCD00009631
• CID: 212928
• PubChem ID: 87564235

Bis(trimethylsilyl) malonate Chemical and Physical Properties

Names and Identifiers

• Bis(trimethylsilyl) malonate
• bis(trimethylsilyl) propanedioate
• Propanedioic acid,1,3-bis(trimethylsilyl) ester
• dimethyl malonate
• Malonic Acid Bis(trimethylsilyl) Ester
• malonic acid bis-trimethylsilanyl ester
• Malonic acid (tms)
• Malonic acid, bis-TMS
• Malonic acid, di(trimethylsilyl) ester
• malonic acid 1,3-bis(trimethylsilyl) ester
• Bis(trimethylsilyl) malonate,98%
• Bis(triMethylsilyl) Malonate, 98% 50GR
• MALONIC ACID BIS(TRIMETHYLSILYL) ESTER 95+%
• Propanedioic acid, bis(trimethylsilyl) ester
• Malonic acid, bis(trimethylsilyl) ester
• ATCKJLDGNXGLAO-UHFFFAOYSA-N
• Bis(trimethylsilyl) malonate, 98%
• C9H20O4Si2
• Malonic acid diTMS
• Malonic acid (2TMS)
• Malonic acid (bis-TMS)
• Bis(trimethylsilyl)malonat
• bis-trimethylsilyl malonate
• Bis(trimethylsilyl)=malonate
• B1302
• EINECS 242-342-5
• Malonic acid bis(trimethylsilyl) ester min 95%
• malonic acid bis(trimethylsilylester)
• F0001-0667
• AKOS015839501
• PROPANEDIOIC ACID BIS(TRIMETHYLSILYL) ESTER
• PROPANEDIOIC ACID, 1,3-BIS(TRIMETHYLSILYL) ESTER
• NS00052213
• BIS(TRIMETHYLSILYL) MALONATE?
• SILANOL, TRIMETHYL-, MALONATE (2:1)
• Malonic acid bis(trimethylsilyl ester)
• Q63391921
• BP-21139
• SCHEMBL1978172
• MFCD00009631
• J-011825
• UNII-KP4J43EVW8
• FT-0637701
• Propanedioic acid, 2TMS derivative
• BS-42277
• KP4J43EVW8
• DTXSID30171590
• 18457-04-0
• DB-044534
• A11010
• 1,3-ditrimethylsilyl propanedioate

• MDL： MFCD00009631
• Inchi： 1S/C9H20O4Si2/c1-14(2,3)12-8(10)7-9(11)13-15(4,5)6/h7H2,1-6H3
• InChI Key： ATCKJLDGNXGLAO-UHFFFAOYSA-N
• SMILES： [Si](C([H])([H])[H])(C([H])([H])[H])(C([H])([H])[H])OC(C([H])([H])C(=O)O[Si](C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])=O

Computed Properties

• Exact Mass: 248.09000
• Monoisotopic Mass: 248.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Tautomer Count: nothing
• Surface Charge: 0
• XLogP3: nothing
• Topological Polar Surface Area: 52.6

Experimental Properties

• Color/Form: Uncertain
• Density: 0.974 g/mL at 25 °C(lit.)
• Boiling Point: 102°C/15mmHg(lit.)
• Flash Point: Fahrenheit: 75.2 ° f
  Celsius: 24 ° c
  
• Refractive Index: n20/D 1.416(lit.)
• PSA: 52.60000
• LogP: 2.13270
• Solubility: Uncertain

Bis(trimethylsilyl) malonate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H226
• Warning Statement： P210-P233-P240-P241+P242+P243-P280-P303+P361+P353-P370+P378-P403+P235-P501
• Hazardous Material transportation number：UN 3272 3/PG 2
• WGK Germany：3
• Hazard Category Code： 11
• Safety Instruction： S16
• FLUKA BRAND F CODES：10-21
• Hazardous Material Identification：
• TSCA：No
• Packing Group：III
• Safety Term：3.2
• HazardClass：3.2
• PackingGroup：III
• Hazard Level：3.2
• Storage Condition：0-10°C
• Risk Phrases：R11
• Packing Group：III

Bis(trimethylsilyl) malonate Customs Data

• HS CODE：2931900090
• Customs Data：

  China Customs Code:

  2931900090

  Overview:

  2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

  Summary:

  2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Trimethylsilyl esters
• Other Chemical Reagents Organic Metal Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters